1-amino-8-fluoro-5H-pyrido[4,3-b]indole-4-carboxamide

• Molecular Formula: C12H9FN4O
• Molecular Weight: 244.22 g/mol
• IUPAC Name: 1-amino-8-fluoro-5H-pyrido[4,3-b]indole-4-carboxamide
• InChI: InChI=1S/C12H9FN4O/c13-5-1-2-8-6(3-5)9-10(17-8)7(12(15)18)4-16-11(9)14/h1-4,17H,(H2,14,16)(H2,15,18)
• InChI Key: PZFUPCPWYSRDKX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1F)C3=C(N2)C(=CN=C3N)C(=O)N

Description

1-amino-8-fluoro-5H-pyrido[4,3-b]indole-4-carboxamide is a useful research compound. Its molecular formula is C12H9FN4O and its molecular weight is 244.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-chloro-8-fluoro-5H-pyrido[4,3-b]indole-4-carbonitrile in a 1:1 (v/v) mixture of EtOH and conc. NH4OH (0.13 M) was heated in a microwave reactor at 150° C. for 1 h in a sealed tube. After cooling to room temperature, the suspension was diluted with H2O and filtered. The crude material was placed in a flask cooled to 0° C. before conc. H2SO4 (excess) was added dropwise under vigorous stirring. The final mixture was warmed to room temperature and, after 4 h, poured carefully into a diluted aqueous solution of NH4OH cooled to 0° C. The precipitate was collected by filtration and was purified by flash chromatography (20-50% ethanol in CH2Cl2) to provide the title compound as an off-white solid.